Cas no 118129-09-2 (3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl-)
118129-09-2 structure
Product Name:3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
CAS No:118129-09-2
MF:C13H16N2O
MW:216.278943061829
CID:1210862
PubChem ID:14145834
Update Time:2025-04-20
3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
- 4-ethyl-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
- 4-Ethyl-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
- SCHEMBL4324895
- 1-Phenyl-2,3-dimethyl-4-aethyl-5-pyrazolon
- DB-316561
- 118129-09-2
- 4-Ethylantipyrine
- NIOSH/CD2720000
- RYZUMXDTSKOCRP-UHFFFAOYSA-N
- CD27200000
- Antipyrine, 4-ethyl-
- 1-Phenyl-2,3-dimethyl-4-aethyl-5-pyrazolon [German]
-
- Inchi: 1S/C13H16N2O/c1-4-12-10(2)14(3)15(13(12)16)11-8-6-5-7-9-11/h5-9H,4H2,1-3H3
- InChI Key: RYZUMXDTSKOCRP-UHFFFAOYSA-N
- SMILES: O=C1C(CC)=C(C)N(C)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 216.12638
- Monoisotopic Mass: 216.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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